Cas no 1439-36-7 ((Acetylmethylene)triphenylphosphorane)

• Product Name: (Acetylmethylene)triphenylphosphorane
• CAS No: 1439-36-7
• MF: C₂₁H₁₉OP
• MW: 318.348726511002
• MDL: MFCD00008774
• CID: 83672
• PubChem ID: 15038
• Update Time: 2025-09-28

(Acetylmethylene)triphenylphosphorane Chemical and Physical Properties

Names and Identifiers

• 1-(Triphenylphosphoranylidene)propan-2-one
• 1-(Triphenylphosphoranylidene)-2-propanone
• (Acetylmethylene)triphenylphosphorane
• 1-Triphenylphosphoranylidene-2-propanone
• 1-(triphenyl-λ5-phosphanylidene)propan-2-one
• (2-Oxopropylidene)triphenylphosphorane
• Methyl (triphenylphosphoranylidene)methyl ketone
• NSC 407394
• acetylmethylenetriphenylphosphorane
• 1-(Triphenylphosphoranylidene)acetone
• 2-Propanone, 1-(triphenylphosphoranylidene)-
• (Acetonylidenetriphenyl)phosphorane
• (Acetylmethylene)triphenylphosphine
• (Triphenylacetylmethylene)phosphorane
• 2-Propanone, (triphenylphosphoranylidene)-
• Triphenylphosphoranylidene-2-propanone
• Acetylmethylene-triphenylphosphorane
• 2-PROPANONE, TRI

• MDL： MFCD00008774
• Inchi： 1S/C21H19OP/c1-18(22)17-23(19-11-5-2-6-12-19,20-13-7-3-8-14-20)21-15-9-4-10-16-21/h2-17H,1H3
• InChI Key： KAANTNXREIRLCT-UHFFFAOYSA-N
• SMILES： P(=CC(C)=O)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
• BRN： 750077

Computed Properties

• Exact Mass: 318.11700
• Monoisotopic Mass: 318.117352
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.6

Experimental Properties

• Color/Form: White powder
• Density: 1.14
• Melting Point: 203-205 °C (lit.)
• Boiling Point: 478.5°C at 760 mmHg
• Flash Point: 243.2℃
• Refractive Index: 1.61
• Solubility: Soluble in chloroform. Slightly soluble in methanol.
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 26.88000
• LogP: 3.37170
• Sensitiveness: Air Sensitive
• Solubility: Not determined

(Acetylmethylene)triphenylphosphorane Security Information

• Hazard Statement： H315-H319-H335
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S22-S24/25
• RTECS：UC3900000
• Safety Term：S24/25
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives